Cas no 2167087-06-9 (4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol)
4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol
- 4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol
- F6438-7110
- 4-[(4-chloropyrazol-1-yl)methyl]oxan-4-ol
- 2167087-06-9
- AKOS032844409
-
- Inchi: 1S/C9H13ClN2O2/c10-8-5-11-12(6-8)7-9(13)1-3-14-4-2-9/h5-6,13H,1-4,7H2
- InChI Key: JTMYVVBAVFYXPR-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C=1)CC1(CCOCC1)O
Computed Properties
- Exact Mass: 216.0665554g/mol
- Monoisotopic Mass: 216.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.3Ų
4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-7110-2μmol |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-5μmol |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-10μmol |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-20μmol |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-1mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-2mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-3mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-4mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-5mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7110-10mg |
4-[(4-chloro-1H-pyrazol-1-yl)methyl]oxan-4-ol |
2167087-06-9 | 10mg |
$79.0 | 2023-09-09 |
4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol
Introduction to 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol (CAS No. 2167087-06-9)
4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2167087-06-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyrazole moiety, which is a heterocyclic compound known for its broad spectrum of biological activities, alongside an oxane ring, contributing to its distinctive chemical properties.
The presence of a 4-chloro-substituted pyrazole moiety in the molecular framework of this compound enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents. The methyloxan-4-ol component introduces an alcohol functional group, which can participate in hydrogen bonding interactions, further influencing its pharmacokinetic behavior. Such structural features make this compound a promising candidate for further exploration in the development of small-molecule drugs targeting various diseases.
In recent years, there has been growing interest in the synthesis and characterization of pyrazole derivatives due to their diverse biological activities. Pyrazole-based compounds have been extensively studied for their potential applications in antiviral, antibacterial, anti-inflammatory, and anticancer therapies. The 4-chloro-1H-pyrazol-1-yl moiety, in particular, has been shown to enhance the bioactivity of molecules by improving their binding affinity to biological targets. This has led to numerous patents and research publications focusing on the development of novel pyrazole derivatives as lead compounds for drug discovery.
One of the most compelling aspects of 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol is its versatility in chemical modifications. The alcohol group and the chloro-substituted pyrazole ring provide multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, further derivatization can lead to compounds with enhanced solubility, metabolic stability, or target specificity. This flexibility is crucial in pharmaceutical research, where optimizing a molecule's pharmacological profile is essential for successful drug development.
Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have enabled researchers to predict the binding modes of 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol with various biological targets, providing insights into its potential therapeutic effects. These computational studies have complemented experimental efforts, helping to identify promising derivatives for further investigation. Such interdisciplinary approaches are increasingly important in modern drug discovery, where integrating computational and experimental data accelerates the development of new therapeutic agents.
The synthesis of 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions at the chloro-substituted pyrazole ring followed by functionalization of the methyloxan moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These synthetic strategies highlight the importance of innovative approaches in constructing complex molecular architectures required for pharmaceutical applications.
From a pharmacological perspective, 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol exhibits several promising characteristics that make it an attractive candidate for drug development. Preliminary studies suggest that this compound may interact with enzymes or receptors involved in disease pathways, potentially leading to therapeutic effects. For example, its structural similarity to known bioactive molecules has prompted investigations into its activity against certain enzymatic targets relevant to inflammation or cancer progression. Such findings underscore the need for further experimental validation to fully elucidate its pharmacological profile.
The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The pyrazole core found in 4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol has roots in numerous natural products known for their medicinal properties. By leveraging these natural templates as starting points for synthetic modifications, researchers can generate novel compounds with optimized pharmacological profiles.
In conclusion, 4-(4-chloro - 1H - pyrazol - 1 - yl) meth ylo xan - 4 - ol (CAS No . 2167087 - 06 - 9) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its versatility in chemical modifications , make it a valuable scaffold for designing novel therapeutic agents . Ongoing studies continue to explore its biological activities and synthetic pathways , paving the way for future advancements in drug development . As our understanding of molecular interactions grows , compounds like this will play an increasingly important role in addressing unmet medical needs . p > article > response >
2167087-06-9 (4-(4-chloro-1H-pyrazol-1-yl)methyloxan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)